Cas no 1361865-10-2 (2,6-Bis(2,5-dichlorophenyl)-3-nitropyridine)

• Product Name: 2,6-Bis(2,5-dichlorophenyl)-3-nitropyridine
• CAS No: 1361865-10-2
• MF: C₁₇H₈Cl₄N₂O₂
• MW: 414.069620132446
• CID: 4928104
• Update Time: 2025-10-29

2,6-Bis(2,5-dichlorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(2,5-dichlorophenyl)-3-nitropyridine

• Inchi： 1S/C17H8Cl4N2O2/c18-9-1-3-13(20)11(7-9)15-5-6-16(23(24)25)17(22-15)12-8-10(19)2-4-14(12)21/h1-8H
• InChI Key： XRSJCVJPHHLECJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C1C(=CC=C(C2C=C(C=CC=2Cl)Cl)N=1)[N+](=O)[O-])Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 478
• XLogP3: 6.5
• Topological Polar Surface Area: 58.7

Additional information on 2,6-Bis(2,5-dichlorophenyl)-3-nitropyridine

Introduction to 2,6-Bis(2,5-dichlorophenyl)-3-nitropyridine (CAS No. 1361865-10-2)

2,6-Bis(2,5-dichlorophenyl)-3-nitropyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1361865-10-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of nitropyridines, which are widely studied for their potential applications in medicinal chemistry due to their unique structural and electronic properties. The presence of multiple substituents, including dichlorophenyl groups and a nitro group, imparts distinct reactivity and functionality, making it a valuable scaffold for further chemical modifications and derivatization.

The molecular structure of 2,6-Bis(2,5-dichlorophenyl)-3-nitropyridine consists of a pyridine core substituted at the 2- and 6-positions with 2,5-dichlorophenyl groups and at the 3-position with a nitro group. This arrangement creates a molecule with high lipophilicity and electronic tunability, which are critical factors in drug design. The dichlorophenyl groups enhance the compound's interaction with biological targets by increasing its binding affinity, while the nitro group can serve as a handle for further functionalization via reduction or nucleophilic substitution reactions.

In recent years, there has been growing interest in nitropyridines as intermediates in the synthesis of bioactive molecules. The versatility of 2,6-Bis(2,5-dichlorophenyl)-3-nitropyridine lies in its ability to serve as a precursor for the development of novel pharmaceutical agents. For instance, researchers have explored its use in designing kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The electron-withdrawing nature of the nitro group and the electron-donating effects of the aromatic rings contribute to its potential as an antagonist or agonist at specific biological receptors.

One of the most compelling aspects of 2,6-Bis(2,5-dichlorophenyl)-3-nitropyridine is its role in materials science applications. The compound's ability to form stable coordination complexes with transition metals has led to investigations into its use as a ligand in catalytic systems. These complexes exhibit enhanced catalytic activity in cross-coupling reactions, which are fundamental to modern organic synthesis. Additionally, the fluorescence properties of certain derivatives of this compound have been exploited in the development of sensors and probes for biological imaging.

The synthesis of 2,6-Bis(2,5-dichlorophenyl)-3-nitropyridine typically involves multi-step organic transformations starting from commercially available precursors. A common route includes nitration of a biphenyl derivative followed by palladium-catalyzed cross-coupling reactions to introduce the dichlorophenyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research purposes.

Recent studies have highlighted the pharmacological potential of derivatives of 2,6-Bis(2,5-dichlorophenyl)-3-nitropyridine. For example, modifications at the pyridine nitrogen or replacement of one or both dichlorophenyl groups with other aromatic moieties have led to compounds with improved pharmacokinetic profiles. These derivatives have shown promise in preclinical trials for their ability to modulate enzyme activity and signal transduction pathways relevant to neurological disorders.

The computational modeling of 2,6-Bis(2,5-dichlorophenyl)-3-nitropyridine has also advanced significantly, providing insights into its interactions with biological targets at an atomic level. Molecular dynamics simulations and quantum mechanical calculations have helped predict binding affinities and metabolic stability, guiding medicinal chemists in optimizing lead compounds for clinical development.

In conclusion, 1361865-10-2 represents a versatile building block with broad applications across pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for further exploration in drug discovery and advanced material design. As research continues to uncover new functionalities and synthetic pathways, 1361865-10-2 is poised to remain a cornerstone compound in academic and industrial laboratories worldwide.